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Compound of Interest

Compound Name: 1-Pyrenesulfonic acid sodium salt

Cat. No.: B148716 Get Quote

An In-depth Technical Guide to 1-Pyrenesulfonic Acid Sodium Salt: Core Properties

For researchers, scientists, and drug development professionals, a precise understanding of a

compound's fundamental characteristics is paramount. This guide provides the core

physicochemical properties of 1-pyrenesulfonic acid sodium salt, a widely utilized

fluorescent probe.

Physicochemical Properties
The essential quantitative data for 1-pyrenesulfonic acid sodium salt are summarized in the

table below. This information is critical for experimental design, solution preparation, and data

analysis.

Property Value References

Molecular Formula C₁₆H₉NaO₃S [1][2][3][4][5][6]

Molecular Weight 304.30 g/mol [1][2][4][5]

CAS Number 59323-54-5 [1][3][4]

Synonyms
Sodium 1-pyrenesulfonate,

Sodium pyrene-1-sulfonate
[1][4][6]

Appearance Solid, Pale Yellow Powder [6]

Melting Point 233-236 °C [6]
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Experimental Protocols
Detailed experimental protocols for the determination of these properties are not available in

the provided search results. These values are standard reference data typically determined

using techniques such as mass spectrometry for molecular weight and elemental analysis for

the molecular formula.

Logical Relationship of Core Properties
The following diagram illustrates the fundamental relationship between the compound's identity,

its chemical formula, and its resulting molecular weight.
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Figure 1: Relationship between chemical identity, formula, and molecular weight.

Applications
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1-Pyrenesulfonic acid sodium salt is recognized for its utility as a fluorescent probe.[1][6][7]

Its fluorescent properties make it a valuable tool in various research applications, including

biochemical assays and cellular imaging.[5][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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